methyl 6-chloro-2-(2-((3-methoxyphenyl)amino)-2-oxoethyl)-4-phenyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide

• IUPAC Name: methyl 6-chloro-2-[2-(3-methoxyanilino)-2-oxoethyl]-1,1-dioxo-4-phenyl-1λ6,2-benzothiazine-3-carboxylate
• InChI: InChI=1S/C25H21ClN2O6S/c1-33-19-10-6-9-18(14-19)27-22(29)15-28-24(25(30)34-2)23(16-7-4-3-5-8-16)20-13-17(26)11-12-21(20)35(28,31)32/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: OIUKNAMFSFHXTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C(=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C25H21ClN2O6S
• Molecular Weight: 513.0 g/mol

Description

Methyl 6-chloro-2-(2-((3-methoxyphenyl)amino)-2-oxoethyl)-4-phenyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide is a useful research compound. Its molecular formula is C25H21ClN2O6S and its molecular weight is 512.96. The purity is usually 95%.
BenchChem offers high-quality methyl 6-chloro-2-(2-((3-methoxyphenyl)amino)-2-oxoethyl)-4-phenyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 6-chloro-2-(2-((3-methoxyphenyl)amino)-2-oxoethyl)-4-phenyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Formation and Reactions

Methyl 6-chloro-2-(2-((3-methoxyphenyl)amino)-2-oxoethyl)-4-phenyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide is involved in complex chemical reactions. For instance, 2-Chlorotropone reacts with o-aminobenzenethiol to form a compound that cyclizes in dilute methanolic HCl to afford a benzothiazine compound. This compound is stable under basic conditions but can reversibly form a ring-opened product in alkali. The compound also undergoes oxidation with hydrogen peroxide, leading to rearrangement reactions (Shindo, Ishikawa, & Nozoe, 1985).

Synthesis and Characterization

Novel compounds have been synthesized starting from methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate and methyl 2-(2-methoxy-2-oxoethyl)benzoate. These compounds were characterized using various techniques and their reactions with hydrazine leading to the formation of hydrazone derivatives and subsequent cyclization to form a fused pyridazinone skeleton (Koza et al., 2013).

Crystallographic Studies

Crystallographic studies have been conducted on related compounds, providing insights into their structural properties. For example, Methyl 3-hydroxy-2-methyl-1,1,4-trioxo-1,2,3,4-tetrahydro-1λ6-benzo[e][1,2]thiazine-3-carboxylate has been synthesized and crystallized, showing how different crystallization solvents can lead to the formation of different products (Arshad et al., 2013).

Biological Activities

Various derivatives of related compounds have been synthesized and evaluated for biological activities. For example, novel series of 4-thiazolidinone derivatives have been synthesized and screened for their antimycobacterial and antimicrobial activities. These compounds showed significant activity against certain bacteria and fungi (Küçükgüzel et al., 2002).

Anticancer Activity

Some derivatives have been evaluated for anticancer activity. A study reported antitumor screening of novel 4-thiazolidinones with a benzothiazole moiety, with some compounds showing activity against various cancer cell lines (Havrylyuk et al., 2010).